![molecular formula C13H18N2O2 B142172 Tert-butyl 5-aminoindoline-1-carboxylate CAS No. 129487-92-9](/img/structure/B142172.png)
Tert-butyl 5-aminoindoline-1-carboxylate
Overview
Description
“Tert-butyl 5-aminoindoline-1-carboxylate” is a chemical compound with the CAS Number: 129487-92-9 . It has a molecular weight of 234.3 and its IUPAC name is tert-butyl 5-amino-1-indolinecarboxylate . The InChI code for this compound is 1S/C13H18N2O2/c1-13(2,3)17-12(16)15-7-6-9-8-10(14)4-5-11(9)15/h4-5,8H,6-7,14H2,1-3H3 .
Synthesis Analysis
The synthesis of “Tert-butyl 5-aminoindoline-1-carboxylate” involves the use of hydrogen in methanol at 20°C for 1.5 hours . The yield of the reaction is reported to be 100% . Another method involves the use of 20% palladium hydroxide-activated charcoal and hydrogen in methanol for 5 hours .
Molecular Structure Analysis
The molecular structure of “Tert-butyl 5-aminoindoline-1-carboxylate” is represented by the linear formula C13H18N2O2 . The InChI key for this compound is JSNLQWAGJJGYOB-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
“Tert-butyl 5-aminoindoline-1-carboxylate” is a solid or semi-solid or liquid or lump . It should be stored in a dark place, in an inert atmosphere, at 2-8°C .
Scientific Research Applications
Pharmaceutical Drug Synthesis
Tert-butyl 5-aminoindoline-1-carboxylate: is a valuable intermediate in the synthesis of pharmaceutical drugs. Its structure is pivotal in the construction of compounds with potential therapeutic effects. For instance, indole derivatives have been widely studied for their anticancer properties . The aminoindoline moiety can be further functionalized to create novel compounds that may inhibit the growth of cancer cells.
Development of Antiviral Agents
The indole core of 1-Boc-5-amino-2,3-dihydro-indole is significant in the design of antiviral medications. Indole derivatives have shown inhibitory activity against various viruses, including influenza and Coxsackie B4 virus . Researchers can modify the aminoindoline structure to enhance its antiviral capabilities, potentially leading to new treatments for viral infections.
Anti-inflammatory Applications
Indole derivatives, including Tert-butyl 5-aminoindoline-1-carboxylate , are known to possess anti-inflammatory activities. This makes them useful in the research and development of new anti-inflammatory drugs that could treat conditions like arthritis and other inflammatory diseases .
Antimicrobial Research
The antimicrobial properties of indole derivatives make 1-Boc-5-amino-2,3-dihydro-indole a candidate for developing new antibiotics. With antibiotic resistance on the rise, the synthesis of new indole-based antimicrobial agents is a critical area of research .
Antioxidant Potential
The indole nucleus is associated with antioxidant activity, which is crucial in combating oxidative stress in the bodyTert-butyl 5-aminoindoline-1-carboxylate could be used to synthesize compounds that help protect cells from damage caused by free radicals .
Neuroprotective Research
Indole derivatives have shown promise in neuroprotective research, potentially aiding in the treatment of neurodegenerative diseases. The modification of 1-Boc-5-amino-2,3-dihydro-indole could lead to the development of drugs that protect nerve cells from damage .
Agricultural Chemistry
In agriculture, indole derivatives like Tert-butyl 5-aminoindoline-1-carboxylate can be used to synthesize plant growth regulators. These compounds can mimic natural plant hormones and are used to control or modify plant growth processes .
Material Science
The indole structure is also relevant in material science, particularly in the development of organic semiconductors1-Boc-5-amino-2,3-dihydro-indole derivatives can be utilized in creating materials for electronic devices, offering a wide range of electrical properties .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that indole derivatives, which this compound is a part of, play a significant role in cell biology . They are often found in biologically active compounds used for the treatment of various disorders .
Mode of Action
Indole derivatives are known to interact with multiple receptors, which can lead to a variety of biological effects .
Biochemical Pathways
Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
The compound has a high gastrointestinal absorption and is predicted to be BBB permeant . The compound has a Log Po/w (iLOGP) of 2.58, indicating moderate lipophilicity .
Result of Action
Indole derivatives are known to have a broad range of biological activities, which suggests that this compound could have diverse effects depending on the context of its use .
Action Environment
It’s known that the compound should be stored under an inert gas (nitrogen or argon) at 2–8 °c .
properties
IUPAC Name |
tert-butyl 5-amino-2,3-dihydroindole-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c1-13(2,3)17-12(16)15-7-6-9-8-10(14)4-5-11(9)15/h4-5,8H,6-7,14H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSNLQWAGJJGYOB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2=C1C=CC(=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40623732 | |
Record name | tert-Butyl 5-amino-2,3-dihydro-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40623732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
129487-92-9 | |
Record name | tert-Butyl 5-amino-2,3-dihydro-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40623732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | TERT-BUTYL 5-AMINO-2,3-DIHYDRO-1H-INDOLE-1-CARBOXYLATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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